11-[(4-Methoxyphenyl)amino]-7,8,9,10-tetrahydrobenzimidazo[1,2-b]isoquinoline-6-carbonitrile

• IUPAC Name: 11-(4-methoxyanilino)-7,8,9,10-tetrahydrobenzimidazolo[1,2-b]isoquinoline-6-carbonitrile
• InChI: InChI=1S/C23H20N4O/c1-28-16-12-10-15(11-13-16)25-22-18-7-3-2-6-17(18)19(14-24)23-26-20-8-4-5-9-21(20)27(22)23/h4-5,8-13,25H,2-3,6-7H2,1H3
• InChI Key: RJFTVHXOYSARHQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=C3CCCCC3=C(C4=NC5=CC=CC=C5N24)C#N
• Molecular Formula: C23H20N4O
• Molecular Weight: 368.4 g/mol

Description

This compound is a structurally novel class of 1,2,3,4-tetrahydroisoquinoline. It is a part of a large group of natural products known as isoquinoline alkaloids. The compound is available for purchase with the CAS No. 459791-99-2.

Scientific Research Applications

Synthesis and Fluorescence Studies

One study focused on the synthesis of a blue emitting dye, specifically 2-amino-4-(3, 4, 5-tri methoxyphenyl)-9-methoxy-5,6 dihydrobenzo[f]isoquinoline-1-carbonitrile, highlighting its application in fluorescence studies and its sensitivity to the polarity of different solvents. This compound's fluorescence properties were explored, demonstrating potential analytical applications, including its use as a probe to determine the critical micelle concentration of surfactants and in nonlinear optical studies due to its fluorescence quantum yield and other spectroscopic parameters S. M. Afzal et al., 2016.

Heterocyclic Synthesis and Antimicrobial Activity

Another research application involves the synthesis of polysubstituted and condensed pyrazolopyranopyrimidine and pyrazolopyranotriazine derivatives from compounds with similar heterocyclic structures. These synthesized compounds were evaluated for their antimicrobial activities, indicating the potential of such compounds in developing new antimicrobial agents. The structure-activity relationship was analyzed, with certain derivatives showing potent antibacterial properties H. Hafez et al., 2015.

Anticancer Activities

Quinazoline derivatives synthesized from related compounds have been studied for their potential as anticancer agents. For example, the synthesis and cytotoxic activity of N-[2-(Dimethylamino)ethyl] carboxamide derivatives of various heterocyclic compounds were explored, highlighting their growth inhibition properties in cancer cell lines. Such studies indicate the potential of structurally similar compounds in cancer treatment X. Bu et al., 2000.

Future Directions

The future directions of research on this compound could involve further exploration of its biological activities, structural-activity relationship (SAR), and mechanism of action. The development of novel THIQ analogs with potent biological activity could also be a potential area of research.